Cas no 2229628-70-8 (2-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-4,5-dimethylphenol)

• Product Name: 2-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-4,5-dimethylphenol
• CAS No: 2229628-70-8
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• CID: 6235569
• PubChem ID: 165675608
• Update Time: 2025-05-22

2-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-4,5-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• 2-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-4,5-dimethylphenol
• 2229628-70-8
• EN300-1736139
• 2-[1-(hydroxymethyl)-2,2-dimethylcyclopropyl]-4,5-dimethylphenol

• Inchi： 1S/C14H20O2/c1-9-5-11(12(16)6-10(9)2)14(8-15)7-13(14,3)4/h5-6,15-16H,7-8H2,1-4H3
• InChI Key： BMTDXJWPEGBMNX-UHFFFAOYSA-N
• SMILES： OCC1(C2C(=CC(C)=C(C)C=2)O)CC1(C)C

Computed Properties

• Exact Mass: 220.146329876g/mol
• Monoisotopic Mass: 220.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-4,5-dimethylphenol

Comprehensive Overview of 2-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-4,5-dimethylphenol (CAS No. 2229628-70-8): Properties, Applications, and Innovations

The compound 2-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-4,5-dimethylphenol (CAS No. 2229628-70-8) is a structurally unique phenolic derivative that has garnered significant attention in recent years due to its potential applications in pharmaceuticals, cosmetics, and material science. With its distinctive cyclopropyl and phenolic moieties, this molecule exhibits a combination of stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its role in antioxidant formulations, UV stabilizers, and bioactive compounds, aligning with the growing demand for sustainable and high-performance chemicals.

One of the most intriguing aspects of 2-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-4,5-dimethylphenol is its potential in skincare and anti-aging products. As consumers become more conscious of the ingredients in their personal care items, this compound's antioxidant properties and ability to mitigate oxidative stress have positioned it as a promising candidate for next-generation formulations. Studies suggest that its hydroxymethyl group enhances solubility, facilitating its incorporation into cosmetic emulsions and serums. This aligns with the trending search queries such as "natural antioxidants in skincare" and "phenolic compounds for aging," reflecting its relevance in current market discussions.

From a synthetic perspective, the 2,2-dimethylcyclopropyl ring in CAS No. 2229628-70-8 contributes to its steric hindrance, which can improve the compound's stability under various environmental conditions. This feature is particularly valuable in polymer chemistry, where the molecule is being investigated as a cross-linking agent or monomer modifier. Industry experts are also examining its potential in green chemistry applications, as its derivatives may offer eco-friendly alternatives to traditional petrochemical-based additives. Searches like "sustainable polymer additives" and "cyclopropyl derivatives in materials" highlight the growing interest in this niche.

In the pharmaceutical realm, 2-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-4,5-dimethylphenol has shown preliminary activity in enzyme inhibition studies, particularly targeting pathways associated with inflammation. While further clinical validation is needed, its multi-methylated phenolic structure suggests potential for drug development, especially in areas like neuroprotection and metabolic disorders. This resonates with frequently searched topics such as "phenolic compounds in medicine" and "novel anti-inflammatory agents," underscoring its interdisciplinary appeal.

The analytical characterization of CAS No. 2229628-70-8 involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity testing, ensuring its quality for research and industrial use. As regulatory standards tighten globally, the demand for high-purity specialty chemicals like this compound is rising, driven by queries such as "HPLC methods for phenolic compounds" and "CAS number verification protocols." Its synthesis often involves catalytic cyclopropanation and selective methylation, topics frequently discussed in organic chemistry forums.

Looking ahead, the versatility of 2-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-4,5-dimethylphenol positions it as a molecule of interest for circular economy initiatives. Its potential applications in biodegradable materials and renewable energy storage systems align with the United Nations' Sustainable Development Goals (SDGs), a hot topic in both academic and industrial searches. Innovations in catalytic recycling of its derivatives could further enhance its sustainability profile, addressing queries like "green synthesis of cyclopropyl phenols."

In conclusion, 2-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-4,5-dimethylphenol (CAS No. 2229628-70-8) represents a compelling case study in modern chemical innovation. Its multifaceted applications—from cosmeceuticals to advanced materials—reflect the convergence of sustainability, functionality, and scientific curiosity. As research progresses, this compound is poised to answer pressing questions in chemistry and beyond, making it a keyword-rich subject for future explorations.